Cas no 73676-23-0 (Azocine,1-ethyloctahydro-)

• Product name: Azocine,1-ethyloctahydro-
• CAS No: 73676-23-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 573772
• PubChem ID: 144619

Azocine,1-ethyloctahydro- Chemical and Physical Properties

Names and Identifiers

• Azocine,1-ethyloctahydro-
• 1-ethylazocane
• SCHEMBL327725
• 1-ethylperhydroazocine
• DTXSID60223930
• Octahydroazocine, 1-ethyl-
• 1-ethyl-azocane
• ZWPXCDPVWYPZKE-UHFFFAOYSA-N
• 73676-23-0

• Inchi： InChI=1S/C9H19N/c1-2-10-8-6-4-3-5-7-9-10/h2-9H2,1H3
• InChI Key： ZWPXCDPVWYPZKE-UHFFFAOYSA-N
• SMILES： CCN1CCCCCCC1

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.828
• Boiling Point: 180.6°C at 760 mmHg
• Flash Point: 62.9°C
• Refractive Index: 1.442
• PSA: 3.24